Cas no 86522-86-3 (2,4-Dichloro-5-fluorotoluene)

• Product Name: 2,4-Dichloro-5-fluorotoluene
• CAS No: 86522-86-3
• MF: C₇H₅Cl₂F
• MW: 179.019003629684
• CID: 1075812
• PubChem ID: 2758114
• Update Time: 2025-06-08

2,4-Dichloro-5-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-fluorotoluene
• 3-fluoro-4,6-dichlorotoluene
• SCHEMBL7550920
• 1,5-dichloro-2-fluoro-4-methylbenzene
• 1,5-dichloro-2-fluoro-4-methyl-benzene
• JXWCOCIEGOAZOG-UHFFFAOYSA-N
• AKOS006292826
• BP-11132
• 86522-86-3
• DTXSID20374179
• MFCD06246852
• CS-0456520
• Benzene, 1,5-dichloro-2-fluoro-4-methyl-
• G85818

• MDL： MFCD06246852
• Inchi： 1S/C7H5Cl2F/c1-4-2-7(10)6(9)3-5(4)8/h2-3H,1H3
• InChI Key： JXWCOCIEGOAZOG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)F)Cl

Computed Properties

• Exact Mass: 177.9752337g/mol
• Monoisotopic Mass: 177.9752337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

2,4-Dichloro-5-fluorotoluene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,4-Dichloro-5-fluorotoluene

2,4-Dichloro-5-fluorotoluene: An Overview of Its Properties, Applications, and Recent Research

2,4-Dichloro-5-fluorotoluene (CAS No. 86522-86-3) is a versatile organic compound with a unique combination of halogen substituents. This compound is widely used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals due to its specific chemical properties and reactivity. The presence of chlorine and fluorine atoms on the benzene ring imparts distinct characteristics that make it a valuable intermediate in various chemical processes.

The molecular formula of 2,4-Dichloro-5-fluorotoluene is C₈H₅Cl₂F, and its molecular weight is approximately 196.03 g/mol. The compound is a colorless liquid at room temperature with a characteristic aromatic odor. It is insoluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it an ideal candidate for use in organic synthesis and chemical reactions.

In the pharmaceutical industry, 2,4-Dichloro-5-fluorotoluene serves as a key intermediate in the synthesis of various drugs. Its halogenated structure allows for the introduction of functional groups that are crucial for the biological activity of the final products. For instance, it is used in the synthesis of antifungal agents, anticancer drugs, and other therapeutic compounds. Recent research has highlighted its potential in the development of novel pharmaceuticals with improved efficacy and reduced side effects.

In the field of agrochemicals, 2,4-Dichloro-5-fluorotoluene is employed in the production of herbicides and pesticides. The presence of chlorine and fluorine atoms enhances the stability and effectiveness of these compounds against various plant pathogens and pests. This makes it an important component in the formulation of crop protection products that are essential for modern agriculture.

The chemical reactivity of 2,4-Dichloro-5-fluorotoluene has been extensively studied to understand its behavior in different chemical environments. It undergoes various reactions such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. These reactions are crucial for the synthesis of complex molecules with specific functionalities. For example, it can be used to introduce fluorine atoms into target molecules, which can significantly alter their biological properties.

Recent advancements in synthetic methodologies have further expanded the utility of 2,4-Dichloro-5-fluorotoluene. New catalysts and reaction conditions have been developed to improve yield and selectivity in its transformations. These developments have not only enhanced its application in industrial processes but also opened up new avenues for research in medicinal chemistry and materials science.

Safety considerations are paramount when handling 2,4-Dichloro-5-fluorotoluene. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 2,4-Dichloro-5-fluorotoluene (CAS No. 86522-86-3) is a multifunctional compound with significant applications in pharmaceuticals, agrochemicals, and fine chemicals. Its unique chemical structure and reactivity make it an indispensable intermediate in various synthetic processes. Ongoing research continues to uncover new uses and improvements in its synthesis, further solidifying its importance in the chemical industry.